Cas no 3724-43-4 ((Chloromethylene)dimethylammonium Chloride)
3724-43-4 structure
Product Name:(Chloromethylene)dimethylammonium Chloride
CAS No:3724-43-4
MF:C3H7Cl2N
MW:128.000378847122
MDL:MFCD00011868
CID:44429
PubChem ID:24856957
Update Time:2025-04-18
(Chloromethylene)dimethylammonium Chloride Chemical and Physical Properties
Names and Identifiers
-
- (Chloromethylene)-dimethylammonium chloride
- (Chloromethylene)dimethyliminium chloride
- (Chloromethylene)dimethylammonium chloride
- Chloromethylenedimethyliminium chloride
- (chloromethylene)-dimethylammonium chl
- Arnold's
- arnold's reagent
- Chlorodimethylformiminium chloride
- Dimethylchloroformiminium chloride
- N-(chloromethylene)-N-methylmethanaminium chloride
- N,N-Dimethylchloroformiminium chloride
- Vilsmeier
- VILSMEIER SALT
- Vilsmeier-Haack reagent
- Vilsmeier's reagent
- Arnold′s reagent
- Vilsmeier Reagent
- Methanaminium, N-(chloromethylene)-N-methyl-, chloride
- N-(Chloromethylidene)-N-methylmethanaminium chloride
- N-Chloromethylene-N,N-dimethyl ammonium chloride
- Chloromethylenedimethylammonium chloride
- Q39V7G8776
- Methanaminium, N-(chloromethylene)-N-methyl-, chloride (1:1)
- [chloromethylene]dimethylammonium
- (Chloromethylene)dimethylammonium chloride (6CI,7CI); Ammonium, (chloromethylene)dimethyl-, chloride (8CI);
- (Chlormethylene)dimethylammonium chloride
- Tox21_302163
- AKOS017345161
- GEO-04109
- DTXCID5024423
- DTXSID7044423
- 3724-43-4
- SCHEMBL280
- NCGC00255861-01
- QQVDYSUDFZZPSU-UHFFFAOYSA-M
- D89427
- N,N-Dimethylchloromethyliminium chloride
- chloromethylene dimethyl-ammonium chloride
- chloro-n,n-dimethylformiminium chloride
- (Chloromethlene)dimethyl ammonium chloride
- EC 609-368-2
- (chloromethylidene)dimethylazanium chloride
- Viismeier reagent
- UNII-Q39V7G8776
- chlormethylene dimethylammonium chloride
- (Chloromethylene)dimethyl ammonium chloride
- chloromethylidene(dimethyl)azanium;chloride
- MFCD00011868
- (Chloromethylene)-dimethylammonium-chloride
- chloromethylene dimethylammonium chloride
- CAS-3724-43-4
- FT-0604890
- (chloro-methylene)dimethylammonium chloride
- EC 425-970-6
- [chloromethylene]dimethylammonium chloride
- Chloromethylene(dimethyl)ammonium chloride
- FS-4034
- chloromethylene-dimethylammonium chloride
- (chloro-methylen)-dimethyl-ammonium-chloride
- Dimethylchloromethyliminium chloride
- Q27894258
- NS00021139
- CHEMBL3183181
- (chloromethylene)dimethylammoniumchloride
- (Chloromethylene)dimethylammonium Chloride
-
- MDL： MFCD00011868
- Inchi： 1S/C3H7ClN.ClH/c1-5(2)3-4;/h3H,1-2H3;1H/q+1;/p-1
- InChI Key： QQVDYSUDFZZPSU-UHFFFAOYSA-M
- SMILES： Cl/C=[N+](\C)/C.[Cl-]
- BRN： 3566322
Computed Properties
- Exact Mass: 126.99600
- Monoisotopic Mass: 126.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 0
- Complexity: 44.9
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 3
Experimental Properties
- Color/Form: Yellowish white crystalline powder
- Density: 1.3578 (rough estimate)
- Melting Point: 132 °C (dec.) (lit.)
- Boiling Point: 204.27°C (rough estimate)
- Flash Point: °C
- Refractive Index: 1.4525 (estimate)
- Water Partition Coefficient: React
- PSA: 3.01000
- LogP: -2.47040
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
(Chloromethylene)dimethylammonium Chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302-H314-H360D
- Warning Statement： P201-P260-P280-P303+P361+P353-P304+P340+P310-P305+P351+P338+P310-P308+P313
- Hazardous Material transportation number：UN 3261
- WGK Germany：1
- Hazard Category Code： 61-14-22-35
- Safety Instruction： S53-S26-S36/37/39-S45
- FLUKA BRAND F CODES：8-10
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
- Storage Condition：2-8°C
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R61; R14; R22; R34
(Chloromethylene)dimethylammonium Chloride Customs Data
- HS CODE：29252000
- Customs Data：
China Customs Code:
29252000
(Chloromethylene)dimethylammonium Chloride Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Fluorochem | 046921-1g |
N-Chloromethylene-N,N-dimethyl ammonium chloride |
3724-43-4 | 95% | 1g |
￡10.00 | 2022-03-01 | |
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¥3100.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153896-25g |
(Chloromethylene)dimethylammonium Chloride |
3724-43-4 | ≥ 95.0%(T) | 25g |
¥969.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | C153896-5g |
(Chloromethylene)dimethylammonium Chloride |
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| TRC | C369035-2.5g |
(Chloromethylene)dimethylammonium Chloride |
3724-43-4 | 2.5g |
$ 120.00 | 2022-04-01 | ||
| TRC | C369035-10g |
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3724-43-4 | 10g |
$ 165.00 | 2022-04-01 | ||
| TRC | C369035-50g |
(Chloromethylene)dimethylammonium Chloride |
3724-43-4 | 50g |
$ 690.00 | 2022-04-01 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C854736-1g |
(Chloromethylene)dimethyliminium Chloride |
3724-43-4 | 96% | 1g |
￥112.00 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C854736-5g |
(Chloromethylene)dimethyliminium Chloride |
3724-43-4 | 96% | 5g |
￥289.00 | 2022-09-29 |
(Chloromethylene)dimethylammonium Chloride Related Literature
-
Aleme Moslehi,Maaroof Zarei New J. Chem. 2019 43 12690
-
2. Nucleophilic substitution of (alkoxymethylene)dimethylammonium chloride with carboxylate salts: a convenient procedure for the synthesis of esters with inversion of configurationAnthony G. M. Barrett,Nobuyuki Koike,Panayiotis A. Procopiou J. Chem. Soc. Chem. Commun. 1995 1403
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3. Nucleophilic substitution of (alkoxymethylene)dimethylammonium chloride with carboxylate salts: a convenient procedure for the synthesis of esters with inversion of configurationAnthony G. M. Barrett,Nobuyuki Koike,Panayiotis A. Procopiou J. Chem. Soc. Chem. Commun. 1995 1403
-
4. Carbene complexes. Part 13. The synthesis and characterisation of secondary carbene complexes of vanadium(I), chromium(0), molybdenum(0), tungsten(0), manganese(I), rhenium(I), iron(0), ruthenium(II), cobalt(I), iridium(III), and platinum(IV), and hydridorhodium(III)Angus J. Hartshorn,Michael F. Lappert,Keith Turner J. Chem. Soc. Dalton Trans. 1978 348
-
5. Carbene complexes. Part 13. The synthesis and characterisation of secondary carbene complexes of vanadium(I), chromium(0), molybdenum(0), tungsten(0), manganese(I), rhenium(I), iron(0), ruthenium(II), cobalt(I), iridium(III), and platinum(IV), and hydridorhodium(III)Angus J. Hartshorn,Michael F. Lappert,Keith Turner J. Chem. Soc. Dalton Trans. 1978 348
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